Cas no 921810-86-8 (N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide)

• Product Name: N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
• CAS No: 921810-86-8
• MF: C₁₉H₂₀N₂O₄
• MW: 340.373105049133
• CID: 5880526
• PubChem ID: 40887095
• Update Time: 2025-10-28

N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
• 921810-86-8
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide
• N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-3-methoxybenzamide
• F2261-0578
• AKOS024632995

• Inchi： 1S/C19H20N2O4/c1-19(2)11-25-16-10-13(7-8-15(16)21-18(19)23)20-17(22)12-5-4-6-14(9-12)24-3/h4-10H,11H2,1-3H3,(H,20,22)(H,21,23)
• InChI Key： AZDNFPREJNNXCB-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 340.14230712g/mol
• Monoisotopic Mass: 340.14230712g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 3
• Complexity: 508
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 76.7Ų

Additional information on N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide

N-(3,3-Dimethyl-4-Oxo-2,3,4,5-Tetrahydro-1,5-Benzoxazepin-8-Yl)-3-Methoxybenzamide: A Comprehensive Overview

The compound N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide, with CAS No. 921810-86-8, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of benzoxazepines, which are known for their diverse biological activities and potential therapeutic applications. The structure of this molecule is characterized by a benzoxazepine ring system with specific substituents that contribute to its unique properties.

The benzoxazepine core of this compound is a bicyclic structure consisting of a benzene ring fused to an oxazepine ring. The oxazepine ring contains an oxygen atom and a nitrogen atom within its seven-membered framework. In this specific compound, the oxazepine ring is partially saturated (tetrahydro), meaning it has four hydrogen atoms attached to the ring carbons. The presence of the 4-keto group (4-oxo) introduces a carbonyl functionality into the structure, which can participate in various chemical reactions and interactions. Additionally, the 3,3-dimethyl substitution on the oxazepine ring adds steric bulk and potentially influences the molecule's stability and reactivity.

One of the most notable features of this compound is its amide functionality. The amide group is formed by the condensation of a carboxylic acid derivative (in this case, 3-methoxybenzoyl chloride) with an amine group from the benzoxazepine core. Amides are known for their stability and ability to form hydrogen bonds, which can significantly impact the physical and chemical properties of the molecule. The 3-methoxy substitution on the benzoyl group introduces an electron-donating methoxy group that can modulate the electronic properties of the aromatic ring and influence reactivity.

Recent studies have highlighted the potential of benzoxazepine derivatives as inhibitors of various enzymes and signaling pathways. For instance, research has shown that certain benzoxazepines can act as inhibitors of histone deacetylases (HDACs), which are enzymes involved in epigenetic regulation. HDAC inhibitors have shown promise in treating cancer and other diseases by modulating gene expression. The specific substitution pattern in N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide may confer it with unique binding affinities to HDACs or other protein targets.

In addition to its enzymatic activity potential, this compound has been explored for its ability to modulate cellular signaling pathways. For example, some benzoxazepines have been reported to inhibit kinases or interact with G-protein coupled receptors (GPCRs). These activities suggest that N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-3-methoxybenzamide could be a valuable tool in drug discovery efforts targeting diseases such as cancer or neurodegenerative disorders.

The synthesis of N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-)